Cas no 1399662-36-2 (3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid
• CAS No: 1399662-36-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5575224
• Update Time: 2025-06-08

3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid
• 3-(2-Fluoro-benzyl)-cyclobutanecarboxylic acid
• Cyclobutanecarboxylic acid, 3-[(2-fluorophenyl)methyl]-

• Inchi： 1S/C12H13FO2/c13-11-4-2-1-3-9(11)5-8-6-10(7-8)12(14)15/h1-4,8,10H,5-7H2,(H,14,15)
• InChI Key： RGTDWSGPQXCMEV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(CC2=CC=CC=C2F)C1

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 336.6±15.0 °C(Predicted)
• pka: 4.72±0.40(Predicted)

Additional information on 3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1399662-36-2)

3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1399662-36-2) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutane ring substituted with a carboxylic acid group and a 2-fluorobenzyl moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold or building block for designing novel therapeutics targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 1399662-36-2. Fluorination often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This aligns with current industry trends, where AI-driven drug discovery platforms frequently prioritize fluorinated analogs for virtual screening. Searches for "fluorinated cyclobutane derivatives" or "carboxylic acid intermediates in drug synthesis" have surged, reflecting the compound’s relevance in modern small-molecule development.

From a synthetic perspective, 3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid exemplifies the convergence of cycloaddition chemistry and organofluorine synthesis. Its preparation typically involves [2+2] cycloadditions or ring-closing strategies, followed by selective functionalization. The presence of the 2-fluorophenyl group introduces steric and electronic effects that influence reactivity, a topic frequently explored in structure-activity relationship (SAR) studies. Such discussions are prevalent in forums focusing on "rational drug design" or "fluorine in medicinal chemistry".

Beyond pharmaceuticals, this compound’s carboxylic acid functionality enables diverse derivatization, including amide coupling or esterification, which are critical for pro-drug development. Recent patent analyses reveal its utility in creating enzyme inhibitors or allosteric modulators, addressing hot topics like "targeted therapies for rare diseases". Environmental considerations also play a role; queries about "green synthesis of fluorinated intermediates" highlight the need for sustainable production methods for compounds like 1399662-36-2.

Analytical characterization of CAS No. 1399662-36-2 relies on techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemistry and purity—key concerns for regulatory compliance. The compound’s logP and pKa values are frequently modeled in computational chemistry workflows, tying into broader searches for "ADME prediction tools" or "cheminformatics for lead optimization".

In conclusion, 3-[(2-fluorophenyl)methyl]cyclobutane-1-carboxylic acid represents a compelling case study in contemporary chemical research. Its intersection with fluorine chemistry, drug discovery, and sustainable synthesis positions it as a compound of enduring interest, answering pressing questions in both academic and industrial settings.